Cas no 14316-68-8 (2-Butenoic acid,2-methyl-, 1,1'-anhydride, (2E,2'E)-)

2-Butenoic acid,2-methyl-, 1,1'-anhydride, (2E,2'E)- structure
14316-68-8 structure
Product Name:2-Butenoic acid,2-methyl-, 1,1'-anhydride, (2E,2'E)-
CAS No:14316-68-8
MF:C10H14O3
MW:182.216363430023
MDL:MFCD00143614
CID:120315
Update Time:2025-09-22

2-Butenoic acid,2-methyl-, 1,1'-anhydride, (2E,2'E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Butenoic acid,2-methyl-, 1,1'-anhydride, (2E,2'E)-
    • Tiglic Anhydride
    • (E)-2-Methyl-2-butenoic Anhydride
    • 2-Methylcrotonic Anhydride
    • 2-Methylcrotonic anhydride (Tiglic anhydride)
    • 2-METHYLCROTONIC ANHYDRIDE TIGLIC ANHYDRIDE
    • 2-Butenoic acid, 2-Methyl-, anhydride, (2E,2'E)-
    • (E)-2-Methyl-2-butenoic Anhydride 2-Methylcrotonic Anhydride
    • MDL： MFCD00143614
    • Inchi： 1S/C10H14O3/c1-5-7(3)9(11)13-10(12)8(4)6-2/h5-6H,1-4H3/b7-5+,8-6+
    • InChI Key： LIHLSLRANKCHLV-KQQUZDAGSA-N
    • SMILES： O(C(/C(/C)=C/C)=O)C(/C(/C)=C/C)=O

Computed Properties

  • Exact Mass: 182.09400
  • Monoisotopic Mass: 182.094
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • Topological Polar Surface Area: 43.4A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.03
  • Boiling Point: 278.546°C at 760 mmHg
  • Flash Point: 119.788°C
  • Refractive Index: 1.4800 to 1.4830
  • PSA: 43.37000
  • LogP: 1.98860
  • Solubility: Not determined

2-Butenoic acid,2-methyl-, 1,1'-anhydride, (2E,2'E)- Security Information

2-Butenoic acid,2-methyl-, 1,1'-anhydride, (2E,2'E)- Customs Data

  • HS CODE：2916190090
  • Customs Data：

    China Customs Code:

    2916190090

    Overview:

    2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

2-Butenoic acid,2-methyl-, 1,1'-anhydride, (2E,2'E)- Pricemore >>

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2-Butenoic acid,2-methyl-, 1,1'-anhydride, (2E,2'E)- Production Method

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